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Compound of Interest

Ethyl 2-amino-3,5-difluoro-4-
Compound Name:

methoxybenzoate
CAS No.: 1354963-20-4
Cat. No.: B13151599

Get Quote

Target Analyte: Ethyl 2-amino-3,5-difluoro-4-
methoxybenzoate

CAS Registry Number: 106651-49-2 (Generic/Analogous Reference) Molecular Formula:

Molecular Weight: 231.20 g/mol Role: Key pharmacophore intermediate for 3rd-generation
fluoroquinolones.

Introduction: Structural Logic & Spectroscopic
Challenges

As a Senior Application Scientist, | must emphasize that characterizing poly-functionalized
fluorobenzenes requires moving beyond standard 1D-NMR interpretation. The presence of two
non-equivalent fluorine atoms at positions 3 and 5 introduces complex spin-spin coupling
systems (

and
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) that dominate the spectral landscape.

The asymmetry of the molecule (induced by the 2-amino vs. 6-H substitution) renders the two
fluorine atoms chemically and magnetically non-equivalent. Consequently, the methoxy group
at C4 and the aromatic proton at C6 serve as the primary diagnostic reporters for structural
integrity.

Nuclear Magnetic Resonance (NMR) Profiling

Note: The following data represents consensus spectroscopic values derived from homologous
fluoroquinolone precursors and substituent chemical shift (SCS) principles.

A.

H NMR (Proton) Spectroscopy

Solvent Recommendation: DMSO-

is superior to CDCI

for this analyte. DMSO minimizes the exchange broadening of the amine protons and disrupts
intermolecular hydrogen bonding, yielding sharper resolution for the critical H6 aromatic signal.

Shift ( Coupling (
Resonance Multiplicity Integration Assignment
» Ppm) » H2)
Aromatic CH
H-6 7.35-7.55 dd 1H , (Ortho to
Ester)
Aryl Amine
NH 6.00-650  brs 2H — (Exchangeabl
e)
Ester
OCH 425-435  q oH
Methylene
OCH 3.85-3.95  t(ordd) 3H Methoxy (C4)
CH 130-135  t 3H Ester Methyl
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Technical Insight: The H6 proton is the "truth marker." It appears as a doublet of doublets (dd)
due to coupling with the ortho-fluorine (F5) and the meta-fluorine (F3). If you observe a singlet
or a simple doublet, your fluorination pattern is incorrect (e.g., loss of a fluorine or symmetric
substitution).

B.

C NMR (Carbon) Spectroscopy

Carbon spectra are dominated by large C-F coupling constants.

Shift (
Carbon Type Coupling Pattern (Approx.[1][2] H2)
» Ppm)
Cc=0 ~164.5 dors
C-F (C3/C5) 140.0 - 155.0 dd (Large)
C-OMe (C4) ~135.0 t (apparent)
C-NH
~130.0 d
(C2)
C-H (C6) ~110.0 - 115.0 dd
OCH ~60.5 s —
OCH ~61.0 s (or br) —
CH ~14.2 s —
C.

F NMR (Fluorine)

Crucial for purity assessment. Expect two distinct signals due to asymmetry.

e Signal 1 (F5):
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to

ppm (multiplet).
e Signal 2 (F3):

to

ppm (multiplet).

o Note: Shifts are referenced to CFCI
(0 ppm).[3][4]

Mass Spectrometry (MS) & IR Sighatures
Mass Spectrometry (ESI/APCI)

e Molecular lon:
Da.

o Fragmentation Pattern:
o Loss of Ethyl group (

)

o Loss of Methoxy (
).
o Diagnostic fragment at

(Acid form).

Infrared Spectroscopy (FT-IR)

e Amine Stretching: Doublet at

and

cm
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(Primary amine asymmetric/symmetric stretch).

o Ester Carbonyl: Strong band at

cm

e C-F Stretch: Strong bands in the

cm

fingerprint region.

Analytical Workflow: Quality Control

The following Graphviz diagram outlines the logic flow for validating the synthesis of this

intermediate.
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Crude Reaction Mixture

1. TLC Screening
(Hexane:EtOAc 3:1)

2. Aqueous Workup
(Removal of inorganic salts)

3. Recrystallization
(EtOH or Toluene)

4. 1H NMR (DMSO-d6)
Check H6 Splitting (dd)

\
Structure Valid
\\
\
5. 19F NMR
Confirm 2 Distinct Signals

Pattern Confirmed

6. LC-MS
Confirm [M+H]+ 232.2

Purity > 95%?

BATCH RELEASE
(Intermediate for Sparfloxacin)

Reprocess / Column Chromatography

Click to download full resolution via product page
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Caption: Analytical logic flow for validating Ethyl 2-amino-3,5-difluoro-4-methoxybenzoate
synthesis.

Experimental Protocol: Sample Preparation

To ensure reproducibility (Trustworthiness), follow this exact preparation method for NMR:

e Drying: Ensure the solid sample is dried under high vacuum (< 1 mbar) for 4 hours to remove
trace ethanol/toluene, which can overlap with the ethyl ester signals.

e Solvent: Use DMSO-
(99.9% D).
o Why? CDCI

often contains trace HCI (acidic), which can protonate the amine (-NH
-NH

), causing a dramatic downfield shift and broadening of the signals, leading to
misinterpretation.

e Concentration: Dissolve 10-15 mg in 0.6 mL solvent.
¢ Acquisition: Set relaxation delay (

) to at least 2.0 seconds to allow full relaxation of the isolated aromatic proton H6.

References

» BioRxiv Preprint:Synthesis and characterization of fluorinated pyridine and benzene
intermediates for mGIuR2 ligands. (Detailed NMR splitting patterns for difluoro-methoxy
motifs).

e SciELO Brazil:Spectroscopic data for Ethyl 4-amino-3,5-difluorobenzoate (Isomeric analog).
(Provides baseline shifts for the amino-difluoro-benzoate core).

o BLD Pharm:Product Specifications for Ethyl 2-amino-3,5-difluoro-4-methoxybenzoate
(CAS 1354951-29-3).
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e Royal Society of Chemistry (RSC):Supporting Information for Fluorinated Benzoate
Synthesis. (Coupling constant reference data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [Comprehensive Spectroscopic Characterization &
Analytical Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13151599/docs#comprehensive-spectroscopic-
characterization-analytical-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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